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Compound of Interest

Compound Name: Metaldehyde

Cat. No.: B535048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of metaldehyde. The information is presented to support research, scientific

analysis, and drug development activities. All quantitative data is summarized in structured

tables for ease of comparison, and detailed methodologies for key experiments are provided.

Core Physicochemical Data
Metaldehyde is a cyclic tetramer of acetaldehyde with the chemical formula C₈H₁₆O₄.[1][2] It is

a white crystalline solid with a characteristic menthol-like odor.[1][3] The following tables

summarize its key physicochemical properties.

Identifier Value Reference

IUPAC Name
2,4,6,8-tetramethyl-1,3,5,7-

tetroxocane
[4]

CAS Number 108-62-3

Chemical Formula C₈H₁₆O₄

Molar Mass 176.212 g/mol
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Property Value Conditions Reference

Melting Point
246 °C (475 °F; 519

K)
In sealed tube

Boiling Point
Sublimes at 110 to

120 °C
-

Density 1.27 g/cm³ At 20 °C

Vapor Pressure
6.6 Pa (5.0 x 10⁻²

mmHg)
At 25 °C

Water Solubility 200 mg/L At 17 °C

222 mg/L At 20 °C

260 mg/L At 30 °C

LogP (Octanol-Water

Partition Coefficient)
0.12 At 20 °C

Flash Point 36 °C (97 °F) Closed cup

Experimental Protocols
The determination of the physicochemical properties of chemical substances is guided by

standardized protocols to ensure reproducibility and comparability of data. The following are

detailed methodologies for the key experiments cited, based on internationally recognized

guidelines such as those from the Organisation for Economic Co-operation and Development

(OECD) and ASTM International.

Melting Point Determination (OECD 102)
The melting point is determined as the temperature at which the phase transition from solid to

liquid occurs at atmospheric pressure.

Apparatus: A common method involves using a capillary tube in a heated liquid bath or a

metal block. The apparatus includes a calibrated thermometer.

Procedure:
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A small, finely powdered sample of metaldehyde is packed into a capillary tube.

The capillary tube is placed in the heating apparatus.

The temperature is raised at a controlled rate.

The temperatures at which melting begins and is complete are recorded to define the

melting range.

Boiling Point Determination (OECD 103)
For a substance that sublimes like metaldehyde, the boiling point is determined by measuring

the temperature at which its vapor pressure equals the atmospheric pressure.

Apparatus: Methods like the ebulliometer, dynamic method, or differential thermal analysis

can be used.

Procedure (Dynamic Method):

The sample is placed in a suitable vessel and the pressure is varied.

The temperature at which the substance boils is measured at different pressures.

A vapor pressure-temperature curve is plotted, and the boiling point at standard pressure

is determined by interpolation.

Vapor Pressure Determination (OECD 104)
Vapor pressure is determined by methods such as the dynamic method, static method, or the

effusion method.

Apparatus: A static method apparatus consists of a sample container, a pressure measuring

device, and a temperature-controlled chamber.

Procedure (Static Method):

A sample of metaldehyde is placed in the thermostated sample container.

The system is evacuated to remove air.
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The temperature is set and allowed to equilibrate.

The pressure of the vapor in equilibrium with the substance is measured. This is repeated

at several temperatures to establish the vapor pressure curve.

Water Solubility Determination (OECD 105)
The water solubility is determined using either the column elution method for poorly soluble

substances or the flask method for more soluble substances. Given metaldehyde's solubility,

the flask method is appropriate.

Apparatus: A glass flask with a stirrer, a constant temperature bath, and an analytical

instrument to determine the concentration of metaldehyde in the aqueous solution.

Procedure (Flask Method):

An excess amount of metaldehyde is added to a known volume of water in the flask.

The mixture is agitated in the constant temperature bath for a sufficient time to reach

equilibrium (e.g., 24 hours).

The solution is then centrifuged or filtered to remove undissolved solid.

The concentration of metaldehyde in the clear aqueous phase is determined using a

suitable analytical technique, such as gas chromatography or high-performance liquid

chromatography.

Partition Coefficient (logP) Determination (OECD 107)
The n-octanol/water partition coefficient (Pow) is a measure of a chemical's lipophilicity. The

shake flask method is a common technique for its determination.

Apparatus: Centrifuge tubes with stoppers, a mechanical shaker, and an analytical

instrument to measure the concentration of the substance in both phases.

Procedure (Shake Flask Method):

n-octanol and water are pre-saturated with each other.
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A known amount of metaldehyde is dissolved in either n-octanol or water.

The two phases are mixed in a centrifuge tube in defined volume ratios.

The tube is shaken at a constant temperature until equilibrium is reached.

The phases are separated by centrifugation.

The concentration of metaldehyde in both the n-octanol and water phases is determined.

The partition coefficient is calculated as the ratio of the concentration in the n-octanol

phase to the concentration in the aqueous phase. The logarithm of this value is logP.

Flash Point Determination (ASTM D93)
The flash point is the lowest temperature at which vapors of the material will ignite when

exposed to an ignition source. The Pensky-Martens closed-cup tester is a standard method.

Apparatus: A Pensky-Martens closed-cup apparatus, which includes a test cup, a lid with an

opening mechanism, a stirrer, and a heat source.

Procedure:

The sample is placed in the test cup and the lid is closed.

The sample is heated at a slow, constant rate while being stirred.

At regular temperature intervals, the ignition source is applied through the opening in the

lid.

The flash point is the lowest temperature at which a flash is observed.

Mechanism of Action and Signaling Pathway
Metaldehyde's toxicity is primarily neurological. After ingestion, it is partially hydrolyzed in the

acidic environment of the stomach to acetaldehyde. Both metaldehyde and acetaldehyde are

absorbed from the gastrointestinal tract.
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The primary mechanism of neurotoxicity involves the modulation of several neurotransmitter

systems:

GABAergic System: Metaldehyde decreases the concentration of the inhibitory

neurotransmitter gamma-aminobutyric acid (GABA), leading to central nervous system

excitation and seizures.

Serotonin and Noradrenaline: It also leads to decreased levels of serotonin (5-

hydroxytryptamine) and noradrenaline in the central nervous system, which lowers the

seizure threshold.
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Caption: Metaldehyde's neurotoxic mechanism of action.
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Caption: General workflow for physicochemical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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